Cas no 2172254-67-8 (3-oxaspirobicyclo3.1.0hexane-2,3'-thiane-1-ylmethanesulfonyl chloride)

• Product Name: 3-oxaspirobicyclo3.1.0hexane-2,3'-thiane-1-ylmethanesulfonyl chloride
• CAS No: 2172254-67-8
• MF: C₁₀H₁₅ClO₃S₂
• MW: 282.807299852371
• CID: 6406264
• PubChem ID: 165869889
• Update Time: 2025-10-28

3-oxaspirobicyclo3.1.0hexane-2,3'-thiane-1-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-oxaspirobicyclo3.1.0hexane-2,3'-thiane-1-ylmethanesulfonyl chloride
• 3-oxaspiro[bicyclo[3.1.0]hexane-2,3'-thiane]-1-ylmethanesulfonyl chloride
• EN300-1619539
• 2172254-67-8

• Inchi： 1S/C10H15ClO3S2/c11-16(12,13)7-9-4-8(9)5-14-10(9)2-1-3-15-6-10/h8H,1-7H2
• InChI Key： LFBNFBUKRDGSFM-UHFFFAOYSA-N
• SMILES： ClS(CC12C3(CSCCC3)OCC1C2)(=O)=O

Computed Properties

• Exact Mass: 282.0151144g/mol
• Monoisotopic Mass: 282.0151144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77Ų

Additional information on 3-oxaspirobicyclo3.1.0hexane-2,3'-thiane-1-ylmethanesulfonyl chloride

Research Briefing on 3-oxaspirobicyclo[3.1.0]hexane-2,3'-thiane-1-ylmethanesulfonyl chloride (CAS: 2172254-67-8)

In recent years, the compound 3-oxaspirobicyclo[3.1.0]hexane-2,3'-thiane-1-ylmethanesulfonyl chloride (CAS: 2172254-67-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, characterized by its spirocyclic and sulfonyl chloride functionalities, has shown promising potential as a key intermediate in the synthesis of novel bioactive compounds. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

The synthesis of 3-oxaspirobicyclo[3.1.0]hexane-2,3'-thiane-1-ylmethanesulfonyl chloride involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have highlighted the efficiency of this compound as a versatile building block for the construction of complex molecular architectures. Its reactive sulfonyl chloride group enables facile derivatization, making it particularly valuable for the development of sulfonamide-based drugs, which are widely used in antimicrobial, anticancer, and anti-inflammatory therapies.

One of the most notable applications of this compound is its role in the synthesis of protease inhibitors. Proteases are critical targets in the treatment of various diseases, including viral infections and cancer. Researchers have demonstrated that derivatives of 3-oxaspirobicyclo[3.1.0]hexane-2,3'-thiane-1-ylmethanesulfonyl chloride exhibit potent inhibitory activity against specific proteases, such as SARS-CoV-2 main protease (Mpro), suggesting its potential utility in antiviral drug development. These findings are supported by in vitro and computational studies, which have elucidated the molecular interactions underlying its inhibitory effects.

In addition to its therapeutic potential, this compound has also been explored for its utility in chemical biology. Its unique spirocyclic structure allows it to serve as a molecular probe for studying enzyme mechanisms and protein-ligand interactions. Recent work has utilized this compound to investigate the binding dynamics of sulfonyl-containing inhibitors with their target enzymes, providing valuable insights into the design of more effective drugs.

Despite these promising developments, challenges remain in the large-scale production and optimization of 3-oxaspirobicyclo[3.1.0]hexane-2,3'-thiane-1-ylmethanesulfonyl chloride. Current synthetic routes often involve costly reagents and low yields, necessitating further research to improve scalability and cost-efficiency. Additionally, the compound's stability under physiological conditions requires careful evaluation to ensure its suitability for in vivo applications.

In conclusion, 3-oxaspirobicyclo[3.1.0]hexane-2,3'-thiane-1-ylmethanesulfonyl chloride represents a promising scaffold in medicinal chemistry and chemical biology. Its versatile reactivity and biological activity make it a valuable tool for drug discovery and mechanistic studies. Future research should focus on optimizing its synthesis, expanding its applications, and exploring its potential in preclinical models. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.